Sol-gel synthesis on self-replicating single-cell scaffolds: applying complex chemistries to nature's 3-D nanostructured templates
Chemical Communications Pub Date: 2004-12-13 DOI: 10.1039/B409466B
Abstract
A sol-gel process was used, for the first time, to apply a multi-component, nanocrystalline, functional ceramic compound (BaTiO3) to a three-dimensional, self-replicating scaffold derived from a single-celled micro-organism (a diatom).
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